Cas no 1064678-08-5 ()

• CAS No: 1064678-08-5
• MF: C₈H₁₆OS
• MW: 160.277041435242
• CID: 6646127
• PubChem ID: 46195362
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H16OS/c1-3-4-8-9-6-5-7(2)10-8/h7-8H,3-6H2,1-2H3
• InChI Key： QFFMTTQDIZRKLJ-UHFFFAOYSA-N
• SMILES： S1C(CCC)OCCC1C

Computed Properties

• Exact Mass: 160.09218630g/mol
• Monoisotopic Mass: 160.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes